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Compound of Interest

Compound Name: N-acetyl-D-valine

Cat. No.: B556423 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the currently available public domain information

regarding the potential therapeutic applications of N-acetyl-D-valine. The information is

intended for research and development purposes only. A comprehensive investigation of

scientific literature and patent databases reveals a notable scarcity of in-depth preclinical and

clinical data on the therapeutic uses of N-acetyl-D-valine. The majority of available information

pertains to its role as a biochemical reagent and a component in peptide synthesis.

Introduction
N-acetyl-D-valine is the N-acetylated derivative of the D-isomer of the essential amino acid

valine. The addition of an acetyl group to the amino group can alter the physicochemical

properties of the parent amino acid, potentially influencing its stability, solubility, and biological

activity.[1] While N-acetylated amino acids, in general, are explored for various therapeutic

purposes, specific data on the D-enantiomer of N-acetyl-valine remains limited.

Potential Therapeutic Application: Antibacterial
Activity
The most specific therapeutic application for N-acetyl-D-valine found in the public domain is its

potential as an antibacterial agent.
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Activity against Stenotrophomonas maltophilia
N-acetyl-D-valine has been reported to exhibit inhibitory activity against the opportunistic

pathogenic bacterium Stenotrophomonas maltophilia.[1] This bacterium is a significant cause of

nosocomial infections, particularly in immunocompromised individuals, and is known for its

intrinsic resistance to multiple antibiotics.[2][3]

Quantitative Data

A single source reports the following quantitative measure of antibacterial activity:

Compound Target Organism Metric Value

N-acetyl-D-valine
Stenotrophomonas

maltophilia
IC50 2 mM

Table 1: Reported in vitro antibacterial activity of N-acetyl-D-valine.[1]

Experimental Protocol: In Vitro Antibacterial Susceptibility Testing (General Methodology)

While the specific protocol used to determine the IC50 value for N-acetyl-D-valine against S.

maltophilia is not detailed in the available literature, a standard approach for determining the

minimum inhibitory concentration (MIC) and IC50 of a compound against a bacterial strain

involves the following steps. This generalized protocol is based on common microbiology

practices.

Bacterial Culture Preparation: A pure culture of Stenotrophomonas maltophilia is grown in a

suitable broth medium (e.g., Mueller-Hinton broth) to a logarithmic phase of growth. The

bacterial suspension is then diluted to a standardized concentration (e.g., 1 x 10^5 CFU/mL).

Compound Preparation: A stock solution of N-acetyl-D-valine is prepared in a suitable

solvent and then serially diluted in the broth medium to create a range of concentrations to

be tested.

Microdilution Assay: The assay is typically performed in a 96-well microtiter plate. Each well

contains a specific concentration of N-acetyl-D-valine and the standardized bacterial
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suspension. Control wells containing only the bacterial suspension (positive control) and only

the broth medium (negative control) are also included.

Incubation: The microtiter plate is incubated at a specific temperature (e.g., 37°C) for a

defined period (e.g., 18-24 hours).

Data Analysis: Bacterial growth is assessed by measuring the optical density (OD) at a

specific wavelength (e.g., 600 nm) using a microplate reader. The percentage of growth

inhibition is calculated for each concentration of N-acetyl-D-valine relative to the positive

control. The IC50 value, the concentration at which 50% of bacterial growth is inhibited, is

then determined by plotting the percentage of inhibition against the compound concentration

and fitting the data to a dose-response curve.

Signaling Pathway

The precise mechanism of action and the specific signaling pathways targeted by N-acetyl-D-
valine in S. maltophilia have not been elucidated in the available literature. It is hypothesized

that it may interfere with essential metabolic or enzymatic pathways within the bacterium.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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